Cas no 2171948-44-8 (5-(ethanesulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(ethanesulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2171948-44-8
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 5974998
• PubChem ID: 165572133
• Update Time: 2025-06-10

5-(ethanesulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(ethanesulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde
• 2171948-44-8
• EN300-1610081

• Inchi： 1S/C10H16N2O3S/c1-4-16(14,15)10-9(7-13)5-11-12(10)6-8(2)3/h5,7-8H,4,6H2,1-3H3
• InChI Key： CWDKOKADAIBDRN-UHFFFAOYSA-N
• SMILES： S(CC)(C1=C(C=O)C=NN1CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 244.08816355g/mol
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-(ethanesulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde

5-(Ethanesulfonyl)-1-(2-Methylpropyl)-1H-Pyrazole-4-Carbaldehyde: A Comprehensive Overview

The compound 5-(ethanesulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2171948-44-8) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design, agrochemicals, and materials science. The structure of this molecule incorporates a pyrazole ring system, an ethanesulfonyl group, and an aldehyde functional group, making it a unique entity with distinct chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The ethanesulfonyl group attached to the pyrazole ring enhances the molecule's solubility and bioavailability, which are critical factors in drug development. Additionally, the aldehyde functional group provides opportunities for further chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high-quality standards.

The application of 5-(ethanesulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde extends beyond pharmaceuticals. In agrochemistry, it has shown promise as a potential lead compound for developing novel pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth regulation makes it a valuable candidate for agricultural applications.

Furthermore, this compound has been studied for its role in materials science. The pyrazole ring system is known for its aromatic stability and electron-withdrawing properties, which make it suitable for applications in organic electronics. Recent research has focused on incorporating this compound into conductive polymers and organic light-emitting diodes (OLEDs), where it can contribute to improved device performance.

In conclusion, 5-(ethanesulfonyl)-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2171948-44-8) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery, agrochemistry, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.